Cas no 10454-62-3 (Methanone,(4-hydroxyphenyl)[2-(1-methylethyl)-3-benzofuranyl]-)

Methanone,(4-hydroxyphenyl)[2-(1-methylethyl)-3-benzofuranyl]- structure

10454-62-3 structure

Product Name:Methanone,(4-hydroxyphenyl)[2-(1-methylethyl)-3-benzofuranyl]-

CAS No:10454-62-3

MF:C₁₈H₁₆O₃

MW:280.317845344543

CID:190936

PubChem ID:257426

Update Time:2025-04-19

Methanone,(4-hydroxyphenyl)[2-(1-methylethyl)-3-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

- Methanone,(4-hydroxyphenyl)[2-(1-methylethyl)-3-benzofuranyl]-
- (4-Hydroxyphenyl)(2-isopropyl-1-benzofuran-3-yl)methanone
- 2-Isopropyl-3-(4-hydroxybenzoyl)benzofuran
- AC1L5WQT
- AC1Q5D7Z
- AR-1E2924
- C15191
- CTK4A3110
- NCIOpen2_005008
- NSC85434
- Q27148840
- 10454-62-3
- DTXSID70146540
- NSC 85434
- (2-Isopropyl-1-benzofuran-3-yl)(4-hydroxyphenyl)methanone
- CHEBI:79708
- UNII-RCP7X6LA41
- METHANONE, (4-HYDROXYPHENYL)(2-(1-METHYLETHYL)-3-BENZOFURANYL)-
- KETONE, P-HYDROXYPHENYL 2-ISOPROPYL-3-BENZOFURANY
- RCP7X6LA41
- (4-hydroxyphenyl)-(2-isopropylbenzofuran-3-yl)methanone
- NSC-85434
- Inchi： 1S/C18H16O3/c1-11(2)18-16(14-5-3-4-6-15(14)21-18)17(20)12-7-9-13(19)10-8-12/h3-11,19H,1-2H3
- InChI Key： XAQBOJLRKOBRFJ-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(C(C2C=CC(=CC=2)O)=O)=C1C(C)C

Computed Properties

Exact Mass: 280.10998
Monoisotopic Mass: 280.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 50.4Å²

Experimental Properties

PSA: 50.44

Methanone,(4-hydroxyphenyl)[2-(1-methylethyl)-3-benzofuranyl]- Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
3. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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